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Atomic Properties of Nickel and Yttrium

The table below summarizes the key atomic properties based on the available data [1] [2] [3].

Property Nickel (Ni) Yttrium (Y)

Atomic Number 28 39

Atomic Radius (Empirical) 124 pm [2] 212 pm [2]

Atomic Radius (Calculated) 149 pm [2] 212 pm [2]

lonic Radius (Y3*: 104 pm, Ni?*: 83 pm (low 83 pm (Ni?*, low-spin) 104 pm (Y3*)

spin) [4])

Electronegativity (Pauling Scale) 1.91[1] [3] 1.22 [1] [3]

Total Electron Affinity ~112 kJ/mol (estimated via Mulliken Data not
formula [5]) located

The electronegativity difference between Ni and Y is 0.69 (1.91 - 1.22). This suggests that a bond between

them would be polar covalent [5].
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Measurement Principles

While specific step-by-step protocols were not available, the general methodologies for measuring these

properties are based on well-established physical techniques [2] [4].

¢ Atomic Radius: Typically measured using X-ray crystallography on elemental metals or simple
compounds. The distance between two adjacent atomic nuclei in a crystal lattice is measured, and
the atomic radius is taken as half of this internuclear distance [2].

¢ Electronegativity (Pauling Scale): This is a calculated value derived from thermochemical data,
primarily bond dissociation energies. The difference in electronegativity between two atoms A and
B is related to the difference between the measured A-B bond energy and the average of the A-A and
B-B bond energies [3].

¢ Electron Affinity: Can be used to calculate an electronegativity value (Mulliken Electronegativity). It
is determined by measuring the energy change when an electron is added to a neutral atom in the
gaseous state [5].

Property Relationship and Experimental Workflow

The following diagram illustrates the logical relationship between the atomic structure, the measurable

properties, and the resulting material characteristics for an element, summarizing the concepts above.
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Logical flow from atomic structure to material behavior

Key Implications for NiY Interaction

The significant difference in the properties of Nickel and Yttrium will profoundly influence the character of

any compound or alloy they form:

e Bonding Character: The electronegativity difference of 0.69 points to a polar covalent bond, where
the bonding electrons are closer to the Nickel atom than the Yttrium atom [5].

e Metallic Alloy Formation: In a metallic alloy, Yttrium, with its much larger atomic size, would likely
cause significant lattice strain. This often improves strength and other mechanical properties but can
make processing more challenging [2].

¢ Oxidation and Corrosion: Yttrium is highly electropositive, making it very reactive and prone to
oxidation. In an alloy with Nickel, Yttrium would likely act as a getter, scavenging oxygen and
improving the overall oxidation resistance of the alloy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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